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Compound of Interest

Compound Name: 3-Hexenol

Cat. No.: B126655 Get Quote

Essential Safety and Handling Guide for 3-
Hexenol
This guide provides immediate safety, operational, and disposal protocols for laboratory

professionals handling 3-Hexenol. Adherence to these procedures is critical for ensuring a safe

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Hexenol is a flammable liquid that can cause serious eye irritation.[1][2][3] It may also cause

irritation to the skin and respiratory tract.[4] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory.

Table 1: Recommended Personal Protective Equipment for 3-Hexenol
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Protection Type Required PPE
Specifications and

Guidelines

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

[5]

Hand Protection
Chemically resistant

disposable gloves

Inspect gloves for integrity

before each use. Use proper

glove removal technique to

avoid skin contact.[6][7]

Body Protection
Appropriate protective clothing

(e.g., lab coat, overalls)

Should be sufficient to prevent

skin exposure.[4][5] Promptly

remove any clothing that

becomes contaminated.[1]

Respiratory Protection
Not generally required with

adequate ventilation

In poorly ventilated areas or

when airborne concentrations

are high, use a NIOSH or

European Standard EN 149

approved respirator.[4][7]

Physical and Chemical Properties
Understanding the properties of 3-Hexenol is crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of 3-Hexenol
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Property Value

CAS Number 928-96-1[1][8]

Molecular Formula C6H12O[1][4]

Appearance Clear, colorless to yellow liquid[1]

Boiling Point 156-157 °C (313-314.6 °F)[4]

Flash Point 44 °C (111 °F) (Closed cup)[1]

Solubility Insoluble in water[4][5]

Stability
Stable under normal temperatures and

pressures[4][5]

Operational Plan for Safe Handling
Follow these step-by-step procedures to ensure the safe handling of 3-Hexenol.

Preparation:

Ventilation: Always handle 3-Hexenol in a well-ventilated area, such as a chemical fume

hood.[4][7]

PPE: Before handling, don the required PPE as detailed in Table 1.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[5]

Ignition Sources: Remove all sources of ignition, including open flames, sparks, and hot

surfaces.[1][2][5] Use non-sparking tools and explosion-proof equipment.[1][4]

Handling:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[1][5]
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Dispensing: When transferring the liquid, pour carefully to minimize splashing and the

formation of mists.[1] Keep the container tightly closed when not in use.[1][5]

Avoid Contact: Avoid contact with skin and eyes, and do not inhale vapors.[4][5]

Storage:

Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]

Container: Keep the container tightly closed and upright to prevent leakage.[1][6]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[4][5]

Spill and Disposal Plan
In the event of a spill or for waste disposal, follow these procedures.

Spill Response:

Evacuate: Evacuate the area and eliminate all ignition sources.[1]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite,

sand, or earth.[4] For large spills, dike the area to prevent spreading.[9]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[4]

Ventilation: Ensure the area is well-ventilated during cleanup.

Disposal:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR Parts 261.3) and

consult state and local regulations.[4]

Procedure: Dispose of the contents and container in accordance with local, regional,

national, and international regulations at an approved waste disposal plant.[1][9] Do not

dispose of with household garbage or allow the product to reach the sewage system.[8]
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Caption: Workflow for the safe handling of 3-Hexenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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